N-{[1-(4-acetylbenzoyl)-3-piperidinyl]methyl}-2-chlorobenzamide

• IUPAC Name: N-[[1-(4-acetylbenzoyl)piperidin-3-yl]methyl]-2-chlorobenzamide
• InChI: InChI=1S/C22H23ClN2O3/c1-15(26)17-8-10-18(11-9-17)22(28)25-12-4-5-16(14-25)13-24-21(27)19-6-2-3-7-20(19)23/h2-3,6-11,16H,4-5,12-14H2,1H3,(H,24,27)
• InChI Key: BGWSANXSGADTSG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)C(=O)N2CCCC(C2)CNC(=O)C3=CC=CC=C3Cl
• Molecular Formula: C22H23ClN2O3
• Molecular Weight: 398.9 g/mol

Description

N-{[1-(4-acetylbenzoyl)-3-piperidinyl]methyl}-2-chlorobenzamide, also known as PAC-1, is a small molecule that has been developed as a potential anticancer agent. It was first identified in a high-throughput screening assay for compounds that could induce apoptosis in cancer cells.

Mechanism of Action

The mechanism of action of N-{[1-(4-acetylbenzoyl)-3-piperidinyl]methyl}-2-chlorobenzamide involves the activation of procaspase-3, an inactive precursor of the enzyme caspase-3, which plays a key role in the apoptotic process. N-{[1-(4-acetylbenzoyl)-3-piperidinyl]methyl}-2-chlorobenzamide binds to a specific site on procaspase-3, causing it to undergo a conformational change that activates the enzyme.
Biochemical and Physiological Effects:
N-{[1-(4-acetylbenzoyl)-3-piperidinyl]methyl}-2-chlorobenzamide has been shown to have a number of biochemical and physiological effects. In addition to inducing apoptosis in cancer cells, N-{[1-(4-acetylbenzoyl)-3-piperidinyl]methyl}-2-chlorobenzamide has been shown to inhibit the growth of cancer cells, reduce tumor size in animal models, and enhance the efficacy of other anticancer agents.

Advantages and Limitations for Lab Experiments

One advantage of N-{[1-(4-acetylbenzoyl)-3-piperidinyl]methyl}-2-chlorobenzamide as an anticancer agent is its ability to induce apoptosis in cancer cells that are resistant to other drugs. However, one limitation of N-{[1-(4-acetylbenzoyl)-3-piperidinyl]methyl}-2-chlorobenzamide is its relatively low potency compared to other anticancer agents.

Future Directions

There are several potential future directions for research on N-{[1-(4-acetylbenzoyl)-3-piperidinyl]methyl}-2-chlorobenzamide. One area of focus could be the development of more potent analogs of N-{[1-(4-acetylbenzoyl)-3-piperidinyl]methyl}-2-chlorobenzamide that could be used in combination with other anticancer agents. Another area of focus could be the identification of biomarkers that could be used to predict which patients are most likely to respond to treatment with N-{[1-(4-acetylbenzoyl)-3-piperidinyl]methyl}-2-chlorobenzamide. Finally, further studies could investigate the potential use of N-{[1-(4-acetylbenzoyl)-3-piperidinyl]methyl}-2-chlorobenzamide in combination with immunotherapy approaches for the treatment of cancer.

Synthesis Methods

The synthesis of N-{[1-(4-acetylbenzoyl)-3-piperidinyl]methyl}-2-chlorobenzamide involves a multistep process that begins with the reaction of 4-acetylbenzoic acid with piperidine to form N-(4-acetylbenzoyl)piperidine. This intermediate is then reacted with 2-chlorobenzoyl chloride to produce N-{[1-(4-acetylbenzoyl)-3-piperidinyl]methyl}-2-chlorobenzamide.

Scientific Research Applications

N-{[1-(4-acetylbenzoyl)-3-piperidinyl]methyl}-2-chlorobenzamide has been the subject of numerous scientific studies that have investigated its potential as an anticancer agent. These studies have shown that N-{[1-(4-acetylbenzoyl)-3-piperidinyl]methyl}-2-chlorobenzamide can induce apoptosis in cancer cells, including those that are resistant to conventional chemotherapy drugs. N-{[1-(4-acetylbenzoyl)-3-piperidinyl]methyl}-2-chlorobenzamide has also been shown to have synergistic effects when used in combination with other anticancer agents.